Cas no 1051163-17-7 (3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid)

• Product Name: 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid
• CAS No: 1051163-17-7
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• CID: 5683721
• PubChem ID: 25769241
• Update Time: 2025-06-08

3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(2-phenylethenesulfonamido)benzoic acid
• Z219738954
• EN300-26577726
• 1051163-17-7
• 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid

• Inchi： 1S/C16H15NO4S/c1-12-6-5-9-14(16(18)19)15(12)17-22(20,21)11-10-13-7-3-2-4-8-13/h2-11,17H,1H3,(H,18,19)/b11-10+
• InChI Key： IUHSJXHOSLQUNO-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C(C(=O)O)=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 317.07217913g/mol
• Monoisotopic Mass: 317.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid

3-Methyl-2-(2-phenylethenesulfonamido)benzoic Acid (CAS No. 1051163-17-7): An Overview of a Promising Compound in Medicinal Chemistry

3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid (CAS No. 1051163-17-7) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid consists of a benzene ring substituted with a methyl group at the 3-position and a sulfonamide moiety at the 2-position. The sulfonamide group is further substituted with a phenyl ethene moiety, which imparts additional hydrophobicity and aromatic character to the molecule. These structural features contribute to its ability to interact with various biological targets, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid has also shown promising antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study published in the Antimicrobial Agents and Chemotherapy journal reported that this compound effectively inhibits the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, two common pathogens responsible for hospital-acquired infections. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis, making it a potential lead compound for developing new antibiotics.

The anticancer potential of 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid has also been explored in several preclinical studies. Research conducted at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves activation of caspase-dependent pathways and inhibition of cell cycle progression, which are crucial for cancer cell survival. These findings suggest that 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid could be further developed as an anticancer agent for various types of cancer.

The pharmacokinetic properties of 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid have been extensively studied to assess its suitability as a therapeutic agent. Preclinical studies in animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, with a half-life suitable for once-daily dosing. Additionally, it has been found to have low toxicity and minimal side effects, making it a safe candidate for clinical trials.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid. Phase I trials have demonstrated that the compound is well-tolerated by patients and shows promising preliminary results in reducing inflammation and microbial burden. These findings have paved the way for more advanced clinical trials to explore its therapeutic benefits in larger patient populations.

In conclusion, 3-Methyl-2-(2-phenylethenesulfonamido)benzoic acid (CAS No. 1051163-17-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive candidate for drug development. Ongoing research and clinical trials are expected to provide more insights into its mechanisms of action and therapeutic applications, potentially leading to new treatments for inflammatory diseases, infections, and cancer.